Cas no 1644-24-2 (9H-Purine,2-chloro-9-ethyl-6-(trifluoromethyl)-)

• Product Name: 9H-Purine,2-chloro-9-ethyl-6-(trifluoromethyl)-
• CAS No: 1644-24-2
• MF: C₈H₆ClF₃N₄
• MW: 250.608250141144
• CID: 197508
• PubChem ID: 248385
• Update Time: 2025-04-19

9H-Purine,2-chloro-9-ethyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,2-chloro-9-ethyl-6-(trifluoromethyl)-
• 2-chloro-9-ethyl-6-(trifluoromethyl)purine
• 2-chloro-9-ethyl-6-(trifluoromethyl)-9h-purine
• 2-chloro-9-ethyl-6-trifluoromethyl-9H-purine
• 9-Ethyl-2-chlor-6-trifluormethyl-purin
• AC1L6M9N
• AC1Q4K1W
• AR-1E0405
• CTK4D1818
• NCIOpen2_002976
• NSC65306
• 1644-24-2
• AKOS000320386
• DTXSID10289900
• NSC-65306

• Inchi： 1S/C8H6ClF3N4/c1-2-16-3-13-4-5(8(10,11)12)14-7(9)15-6(4)16/h3H,2H2,1H3
• InChI Key： XHZUJWFDEBCOKE-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(F)(F)F)=C2C(=N1)N(C=N2)CC

Computed Properties

• Exact Mass: 250.02348
• Monoisotopic Mass: 250.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 265.9°Cat760mmHg
• Flash Point: 114.6°C
• Refractive Index: 1.6
• PSA: 43.6
• LogP: 2.51840